Cas no 7661-34-9 (2-Pyrrolidinone, 1-(4-iodophenyl)-)

• Product Name: 2-Pyrrolidinone, 1-(4-iodophenyl)-
• CAS No: 7661-34-9
• MF: C₁₀H₁₀INO
• MW: 287.096974849701
• MDL: MFCD14644875
• CID: 4179051
• PubChem ID: 22287313
• Update Time: 2025-05-23

2-Pyrrolidinone, 1-(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-(4-iodophenyl)-
• 1-(4-iodophenyl)pyrrolidin-2-one
• 7661-34-9
• MFCD14644875
• H29159
• A1-26076
• AKOS008961898
• IUSWJCWFXRTVCM-UHFFFAOYSA-N
• DB-131901
• SCHEMBL624432
• SY301363
• 1-(4-iodophenyl)-2-pyrrolidinone

• MDL： MFCD14644875
• Inchi： 1S/C10H10INO/c11-8-3-5-9(6-4-8)12-7-1-2-10(12)13/h3-6H,1-2,7H2
• InChI Key： IUSWJCWFXRTVCM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(I)C=C2)CCCC1=O

Computed Properties

• Exact Mass: 286.98071Da
• Monoisotopic Mass: 286.98071Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-Pyrrolidinone, 1-(4-iodophenyl)-

Introduction to 2-Pyrrolidinone, 1-(4-iodophenyl)- (CAS No. 7661-34-9)

2-Pyrrolidinone, 1-(4-iodophenyl)-, identified by the chemical compound code CAS No. 7661-34-9, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a pyrrolidinone core substituted with a 4-iodophenyl group, has garnered attention due to its versatile applications in the development of novel bioactive molecules. The unique structural motif of this compound, combining a heterocyclic nitrogen-containing ring with an iodinated aromatic moiety, makes it a valuable scaffold for medicinal chemists exploring structure-activity relationships (SAR) and drug discovery programs.

The pyrrolidinone scaffold is well-documented for its presence in numerous pharmacologically active compounds, exhibiting properties such as solubility, metabolic stability, and the ability to engage with biological targets through hydrogen bonding and hydrophobic interactions. The introduction of a 4-iodophenyl group at the C1 position of the pyrrolidinone ring introduces additional reactivity and functionalization possibilities, making it an attractive building block for further derivatization. This modification allows for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the introduction of diverse aryl or vinyl groups and expanding the chemical space for drug-like molecules.

In recent years, the pharmaceutical industry has seen a surge in interest for iodinated aromatic compounds due to their enhanced binding affinity and metabolic stability in biological systems. The 4-iodophenyl substituent in 2-Pyrrolidinone, 1-(4-iodophenyl)- can serve as a handle for positron emission tomography (PET) imaging probes or as a metabolic label in biochemical assays. Furthermore, the compound’s potential as a precursor in the synthesis of kinase inhibitors and other small-molecule drugs has been explored in several academic studies. Its role as a key intermediate in generating libraries of compounds for high-throughput screening (HTS) underscores its importance in modern drug discovery workflows.

The synthesis of 2-Pyrrolidinone, 1-(4-iodophenyl)- typically involves multi-step organic transformations starting from commercially available precursors. One common approach includes the condensation of diethyl oxalate with cyclohexanone to form ethyl pyrrolidinone-2-carboxylate, followed by reduction to yield pyrrolidinone. Subsequent iodination at the C1 position using iodine monochloride or N-iodosuccinimide (NIS) in an appropriate solvent system yields the desired product. The reaction conditions must be carefully optimized to ensure high yield and purity, as side reactions such as over-iodination or decomposition can occur under harsh conditions.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 2-Pyrrolidinone, 1-(4-iodophenyl)-. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the 4-iodophenyl group more selectively and under milder conditions compared to traditional electrophilic aromatic substitution methods. These innovations not only enhance synthetic efficiency but also reduce waste generation, aligning with green chemistry principles. Additionally, computational chemistry approaches have been utilized to predict optimal reaction pathways and assess potential byproducts before experimental execution.

The applications of 2-Pyrrolidinone, 1-(4-iodophenyl)- extend beyond pharmaceuticals into materials science and agrochemical research. Its structural features make it a candidate for designing novel polymers with specific thermal or electronic properties. In agrochemistry, derivatives of this compound have been investigated for their potential as bioactive agents against pests or pathogens. The ability to modify both the pyrrolidinone ring and the aromatic iodide moiety allows chemists to fine-tune properties such as bioavailability, target specificity, and environmental persistence.

In conclusion,2-Pyrrolidinone, 1-(4-iodophenyl)-, with its CAS number 7661-34-9, represents a versatile intermediate with broad utility across multiple scientific disciplines. Its unique structural features enable diverse synthetic modifications and functional applications, making it indispensable in drug discovery pipelines and material science research. As methodologies for organic synthesis continue to evolve toward greater efficiency and sustainability,2-Pyrrolidinone, 1-(4-iodophenyl)- is poised to remain at the forefront of molecular innovation.